4-(5-Methylcyclohexa-1,3-dienyl)-3-nitropyridine
Description
4-(5-Methylcyclohexa-1,3-dienyl)-3-nitropyridine is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H12N2O2 |
|---|---|
Molecular Weight |
216.24 g/mol |
IUPAC Name |
4-(5-methylcyclohexa-1,3-dien-1-yl)-3-nitropyridine |
InChI |
InChI=1S/C12H12N2O2/c1-9-3-2-4-10(7-9)11-5-6-13-8-12(11)14(15)16/h2-6,8-9H,7H2,1H3 |
InChI Key |
MXJZDZVXDWVWIA-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(=CC=C1)C2=C(C=NC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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